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Compound of Interest

Compound Name:
6-Bromo-1H-indazole-3-

carbaldehyde

Cat. No.: B1293364 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-1H-indazole-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-1H-indazole-3-carbaldehyde (CAS No: 885271-72-7). Adherence to these protocols is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromo-1H-indazole-3-carbaldehyde is a solid substance that requires careful handling due

to its potential health hazards. Based on available safety information, the compound is

associated with the following risks:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)
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Harmful if inhaled (H332)

May cause respiratory irritation (H335)

A comprehensive risk assessment should be conducted before handling this chemical. The

following table summarizes the recommended Personal Protective Equipment (PPE) to mitigate

exposure risks.

PPE Category Recommended Equipment Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must provide a complete seal

around the eyes or protect the

entire face from splashes and

dust.[1][2][3]

Skin Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check for breakthrough time

and compatibility.[2]

Lab Coat or Coveralls

Long-sleeved and flame-

retardant. Consider a

disposable suit for extensive

handling.[1][3]

Respiratory Protection Dust Mask or Respirator

A NIOSH-approved N95 dust

mask is recommended for

handling small quantities in a

well-ventilated area. For larger

quantities or in situations

where dust generation is

significant, a half-face or full-

face respirator with appropriate

cartridges should be used.[1]

[2][3]

Foot Protection Closed-toe Shoes
Made of a durable, chemical-

resistant material.[1]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 6-Bromo-1H-indazole-3-carbaldehyde

Preparation

Handling

Waste Disposal

Conduct Risk Assessment

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Weigh Solid in a Ventilated Enclosure

Proceed to Handling

Transfer to Reaction Vessel

Clean Spills Immediately

Segregate as Halogenated Organic Waste

Proceed to Disposal

Collect in a Labeled, Compatible Container

Arrange for Professional Disposal (Incineration)

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of a hazardous laboratory chemical.
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Experimental Protocol for Safe Handling:

Preparation:

Before beginning work, conduct a thorough risk assessment for the planned experiment.

Ensure that a properly functioning chemical fume hood is available.

Put on all required PPE as outlined in the table above. This includes safety goggles, a lab

coat, and chemical-resistant gloves.[1][2][3]

Keep an emergency spill kit readily accessible.

Handling:

All handling of solid 6-Bromo-1H-indazole-3-carbaldehyde should be performed within a

chemical fume hood to minimize inhalation of dust particles.

When weighing the compound, use a balance inside the fume hood or in a ventilated

balance enclosure.

Use appropriate tools (e.g., spatulas) to transfer the solid, avoiding the generation of dust.

If the compound is to be dissolved, add the solvent to the solid slowly to prevent

splashing.

In case of a spill, immediately alert others in the vicinity and follow your institution's spill

cleanup procedures.

Disposal Plan
Proper disposal of 6-Bromo-1H-indazole-3-carbaldehyde and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Unused or waste 6-Bromo-1H-indazole-3-carbaldehyde must be collected in

a designated, clearly labeled "Halogenated Organic Waste" container.[4]
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Contaminated Materials: All materials that have come into contact with the chemical, such as

gloves, weighing paper, and pipette tips, should be considered contaminated. These items

must also be placed in the designated "Halogenated Organic Waste" container.[4]

Liquid Waste: If the compound is used in a solution, the resulting liquid waste should be

collected in a separate, compatible, and clearly labeled "Halogenated Organic Liquid Waste"

container. Do not mix with non-halogenated waste streams.[4]

Final Disposal:

Do not dispose of 6-Bromo-1H-indazole-3-carbaldehyde down the drain or in regular trash.

[4]

The final disposal of this chemical waste must be handled by a licensed hazardous waste

disposal company.[4]

The preferred method of disposal is controlled incineration in a facility equipped with flue gas

scrubbing to neutralize hazardous byproducts.[4]

Decontamination of Glassware:

Glassware that has been in contact with 6-Bromo-1H-indazole-3-carbaldehyde should be

decontaminated before washing.

Rinse the glassware with a suitable organic solvent (e.g., acetone or ethanol) and collect the

rinsate in the "Halogenated Organic Liquid Waste" container.[4]

After the initial rinse, the glassware can be washed using standard laboratory procedures.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1293364#personal-protective-equipment-for-handling-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/product/b1293364#personal-protective-equipment-for-handling-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/product/b1293364#personal-protective-equipment-for-handling-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/product/b1293364#personal-protective-equipment-for-handling-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

